Cas no 1338985-03-7 (2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride)

• Product Name: 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride
• CAS No: 1338985-03-7
• MF: C₈H₁₅ClO₄S
• MW: 242.720300912857
• CID: 6312859
• PubChem ID: 64199087
• Update Time: 2025-10-30

2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride
• 1338985-03-7
• AKOS013519075
• EN300-1144479
• 2-[(oxan-2-yl)methoxy]ethane-1-sulfonyl chloride

• Inchi： 1S/C8H15ClO4S/c9-14(10,11)6-5-12-7-8-3-1-2-4-13-8/h8H,1-7H2
• InChI Key： OOINIOMPDCTKGZ-UHFFFAOYSA-N
• SMILES： ClS(CCOCC1CCCCO1)(=O)=O

Computed Properties

• Exact Mass: 242.0379578g/mol
• Monoisotopic Mass: 242.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride

2-(Oxan-2-yl)methoxyethane-1-sulfonyl chloride (CAS No. 1338985-03-7)

The compound 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride, with the CAS registry number 1338985-03-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a sulfonyl chloride group and an oxane ring, making it a versatile building block for various chemical transformations. The sulfonyl chloride group, in particular, is a reactive moiety that enables the formation of stable sulfonate esters and other derivatives, which are widely used in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have demonstrated its utility in the construction of complex sulfonamide frameworks, which are integral to many drug candidates. The oxane ring, also known as a tetrahydrofuran ring, contributes to the compound's stability and enhances its compatibility with various reaction conditions. This makes it an ideal precursor for the development of biodegradable polymers and environmentally friendly materials.

The synthesis of 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of an appropriate sulfide intermediate followed by subsequent functionalization to introduce the oxane moiety. The optimization of these steps has been a focus of recent research efforts, with advancements in catalytic systems and green chemistry practices significantly improving yields and reducing environmental impact.

In terms of applications, 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride has found use in the preparation of advanced materials such as polymeric membranes and hydrogels. Its ability to form stable cross-links under mild conditions makes it particularly suitable for biomedical applications, including drug delivery systems and tissue engineering scaffolds. Additionally, its role as a reactive intermediate in organic synthesis has been explored in the context of developing novel agrochemicals with enhanced efficacy and reduced environmental toxicity.

The unique combination of reactivity and structural diversity offered by 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new synthetic pathways and applications for this compound, its significance in both academic and industrial settings is expected to grow further. Researchers are particularly interested in leveraging its properties to develop innovative solutions in areas such as sustainable chemistry and personalized medicine.

In conclusion, 2-(oxan-2-yl)methoxyethane-1-sulfonyl chloride (CAS No. 1338985-03) represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its distinctive structure and reactivity make it an indispensable component in contemporary chemical synthesis, while its adaptability to diverse applications underscores its importance in advancing scientific innovation.